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Compound of Interest

Compound Name: 2-Cyclohexylethyl acetate
CAS No.: 21722-83-8
Cat. No.: B1585504
Get Quote
. J

Application Note: High-Resolution GC-MS Profiling of 2-Cyclohexylethyl Acetate in Essential
Oil Matrices

Executive Summary

This application note details a rigorous protocol for the detection and quantification of 2-
Cyclohexylethyl acetate (2-CHEA) in essential oil samples using Gas Chromatography-Mass
Spectrometry (GC-MS). While 2-CHEA is a valuable synthetic fragrance ingredient known for
its powerful pineapple and fruity notes, its presence in "100% natural”" essential oils (e.g.,
Mentha, Lavandula, or Citrus oils) often indicates adulteration.

This guide moves beyond basic screening, providing a self-validating workflow that utilizes
dual-column retention indexing and specific mass spectral fragmentation logic to prevent false
positives common in complex terpene matrices.

Chemical Profile & Target Analyte
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Property Data Relevance to Analysis
Compound Name 2-Cyclohexylethyl acetate Target Analyte

CAS Number 21722-83-8 Identification Standard
Molecular Formula C10H1802 (MW 170.[1][2]25) MS Molecular lon (M*)
Boiling Point ~222 °C Elution in mid-chromatogram

. i Compatible with standard EO
Solubility Soluble in Ethanol, Hexane —
iluents

' . . Sensory marker for
Odor Profile Sweet, Fruity, Pineapple, Rose )
adulteration

Method Development Strategy
Chromatographic Separation Logic

Essential oils are complex mixtures of mono- and sesquiterpenes. 2-CHEA (an ester) must be
resolved from naturally occurring terpene esters (e.g., Linalyl acetate, Geranyl acetate).[1]

e Primary Column (Non-Polar): A 5% Phenyl-methylpolysiloxane column (e.g., DB-5MS) is
selected for separation based on boiling point and dispersive forces.[1]

e Secondary Column (Polar): A Polyethylene Glycol column (e.g., DB-WAX) provides
orthogonal separation based on polarity, crucial for confirming 2-CHEA co-eluting with
sesquiterpenes on the non-polar phase.[1]

Mass Spectrometry Detection Logic

The electron ionization (EI) fragmentation of 2-CHEA follows a distinct pathway characteristic of

aliphatic acetates.
o Base Peak (m/z 43): The acetyl cation [CH3CO]* is dominant but non-specific.[1]

o Diagnostic lons (m/z 82, 67): The loss of acetic acid (M-60) via McLafferty rearrangement or
1,2-elimination generates the alkene ion (m/z 110), which rapidly degrades to the
cyclohexene ring fragment (m/z 82) and cyclohexenyl cation (m/z 67).[1]
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Experimental Protocol
Reagents and Standards

» Reference Standard: 2-Cyclohexylethyl acetate (>98% purity, Sigma-Aldrich/Merck).[1]

 Internal Standard (IS):Tridecane (C13Hzs) or Nonyl Acetate.[1] Tridecane is preferred as it is
chemically inert and elutes in a clear window for most essential oils.[1]

e Solvent: n-Hexane (HPLC Grade).[1]

Sample Preparation Workflow

e Stock Solution: Dissolve 10 mg 2-CHEA in 10 mL Hexane (1000 ppm).
 Internal Standard Solution: Prepare 100 ppm Tridecane in Hexane.

o Sample Extraction:

[e]

Weigh 50 mg of Essential Oil sample.[1]

o

Dilute to 1 mL with the Internal Standard Solution.[1]

[¢]

Vortex for 30 seconds.

[¢]

Filter through 0.22 um PTFE syringe filter into an autosampler vial.[1]

Instrumentation Parameters
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Parameter Setting (Agilent 7890/5977 or equivalent)
Inlet Split/Splitless (Split Ratio 1:50)

Inlet Temp 250 °C

Carrier Gas Helium @ 1.0 mL/min (Constant Flow)

Column DB-5MS Ul (30 m x 0.25 mm x 0.25 pum)

Oven Program 60°C (1 min) - 3°C/min to 240°C - Hold 5 min
Transfer Line 280 °C

lon Source El (70 eV), 230 °C

Quadrupole 150 °C

Full Scan (m/z 40-350) for ID; SIM for Trace
Quant

Scan Mode

Data Analysis & Identification
Retention Index (RI) Verification

To ensure the peak is 2-CHEA and not an isomer, calculate the Kovats Retention Index (KI)
using a Cs-Czo alkane ladder.[1]

e Target Rl (DB-5MS):1233 + 10
e Target RI (DB-WAX):1591 + 15[1]

Note: If the calculated RI deviates by >15 units, the peak is likely a matrix interference (e.g., a
sesquiterpene).

Mass Spectral Confirmation
Confirm identity using the following ion ratios (normalized to Base Peak):

e m/z 43: 100% (Base Peak)[1]

e m/z 82: ~80-90% (Cyclohexene ring)[1]
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e m/z 67: ~60-70% (Ring fragment)[1]
e m/z 55: ~45%][1]
e m/z 110: <5% (Molecular ion minus Acetic Acid)[1]

Visualized Workflows
Analytical Workflow Diagram
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Raw Essential Oil Sample
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i

GC Separation
(DB-5MS Column)

i

MS Detection (El 70eV)
Full Scan m/z 40-350

l

Data Processing

i

Peak at Rl ~1233?

Check Mass Spectrum

(m/z 43, 82, 67) No

POSITIVE:
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Natural Profile
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Caption: Figure 1: Step-by-step decision tree for the detection of 2-Cyclohexylethyl acetate in
essential olils.

Fragmentation Pathway (Mechanistic Insight)
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Click to download full resolution via product page

Caption: Figure 2: Proposed EI fragmentation pathway showing the formation of characteristic
ions m/z 82 and 43.

Validation & Quality Control
To ensure "Trustworthiness" (E-E-A-T), the method must be validated:

 Linearity: Construct a 5-point calibration curve (10-500 ppm). Acceptance criterion: R2 >
0.995.[1]

 Limit of Detection (LOD): Typically < 1 ppm in scan mode, sufficient for detecting adulteration
levels (usually added at >0.5%).

e Recovery: Spike a "clean" Lavender oil sample with 50 ppm 2-CHEA. Recovery should be
85-115%.[1]

o Carryover Check: Inject a solvent blank after the highest standard to ensure no memory
effects in the inlet liner.[1]
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Troubleshooting Guide

Issue Probable Cause Corrective Action

Replace inlet liner

Peak Tailing Active sites in liner or column (deactivated); trim column
head.
o Oven temp calibration or Run Alkane Standard (C8-
Shiftin RI ] )
column aging C20) to recalibrate RI.[1]
) Use m/z 82 or 67 for
Interference at m/z 43 Co-eluting terpenes o
quantification (Quant lon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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